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Compound of Interest

Compound Name: 2,2'-Azobis(2-amidinopropane)

Cat. No.: B079431 Get Quote

Introduction
2,2'-Azobis(2-amidinopropane) dihydrochloride (AAPH) is a water-soluble azo compound

widely utilized as a reliable source of free radicals to assess the antioxidant capacity of various

substances.[1][2] At physiological temperatures (37°C), AAPH undergoes thermal

decomposition to generate peroxyl radicals at a constant and reproducible rate, making it an

ideal tool for mimicking oxidative stress in biological systems.[3][4] This characteristic is

leveraged in several antioxidant assays, most notably the Oxygen Radical Absorbance

Capacity (ORAC) assay.[5][6] These application notes provide detailed protocols for

researchers, scientists, and drug development professionals on the use of AAPH to evaluate

antioxidant capacity.

AAPH's predictable radical generation allows for the standardized evaluation of antioxidants in

various matrices, from pure compounds and natural extracts to biological fluids.[3][7] The

peroxyl radicals produced by AAPH can induce oxidative damage to fluorescent probes, lipids,

and proteins.[3][8] Antioxidants, in turn, can mitigate this damage by scavenging these radicals.

The extent of this protection is a measure of their antioxidant capacity.

Mechanism of AAPH-Induced Oxidation
AAPH serves as a peroxyl radical generator. Its thermal decomposition at 37°C initiates a

cascade of reactions that lead to oxidative stress. The process begins with the breakdown of

AAPH into two carbon-centered radicals and nitrogen gas.[1][2] In the presence of oxygen,

these carbon radicals are rapidly converted to peroxyl radicals.[1][3] These highly reactive
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peroxyl radicals can then abstract hydrogen atoms from surrounding molecules, such as lipids

and proteins, initiating a chain reaction of oxidation.[3] This process can lead to lipid

peroxidation, protein carbonylation, and eventually, cell damage and death. Antioxidants can

interrupt this process by donating a hydrogen atom to the peroxyl radicals, thereby neutralizing

them and terminating the oxidation chain reaction.
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Preparation

Incubation & Reaction

Measurement & Analysis

Prepare Reagents:
AAPH, Fluorescein, Trolox, Samples

Pipette Fluorescein, Samples,
and Standards into 96-well plate

Incubate plate at 37°C

Add AAPH to initiate reaction

Kinetic fluorescence reading
(Ex: 485 nm, Em: 528 nm)

Calculate Area Under the Curve (AUC)

Generate Trolox Standard Curve

Determine ORAC values of samples

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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essential and advanced chemicals, empowering
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